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Compound of Interest

Compound Name: CT1113

Cat. No.: B12377666

Technical Support Center: CT1113

Welcome to the technical support center for CT1113, a potent inhibitor of USP28 and USP25.
This resource is designed to provide researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term storage, stability, and effective
use of CT1113 in experimental settings.

Frequently Asked Questions (FAQSs)
Q1: What are the recommended long-term storage conditions for CT1113 powder?

For optimal stability, solid CT1113 should be stored in a tightly sealed container in a dry place,
protected from light. For long-term storage, it is recommended to store the solid compound at
-20°C.

Q2: How should I prepare and store stock solutions of CT1113?

CT1113 stock solutions are typically prepared in dimethyl sulfoxide (DMSO).[1] To ensure
stability and minimize degradation, it is crucial to aliquot the stock solution into single-use
volumes and store them at -80°C.[1] This practice helps to avoid repeated freeze-thaw cycles,
which can compromise the integrity of the compound.[1]

Q3: What is the stability of CT1113 stock solutions at different temperatures?

Based on available data, the stability of CT1113 stock solutions is as follows:
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e -80°C: Stable for up to 6 months.[1]
e -20°C: Stable for up to 1 month.[1]

It is strongly advised to use the solution within these timeframes to ensure experimental
reproducibility.

Q4: Can | store diluted working solutions of CT1113?

It is not recommended to store diluted working solutions for extended periods. Fresh dilutions
should be prepared from the frozen stock solution for each experiment to ensure the accuracy
and reliability of the results.

Q5: | observed precipitation in my CT1113 stock solution after thawing. What should | do?

If precipitation is observed, gently warm the vial to 37°C and vortex briefly to redissolve the
compound. If the precipitate does not dissolve, it may indicate degradation or solvent
evaporation, and it is advisable to use a fresh aliquot.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Inconsistent or weaker than

expected experimental results.

1. Degraded CT1113 stock:
Improper storage or multiple
freeze-thaw cycles. 2.
Inaccurate concentration:
Pipetting error or solvent

evaporation.

1. Prepare a fresh stock
solution from solid CT1113.
Ensure proper aliquoting and
storage at -80°C. 2. Verify the
concentration of your stock
solution. Use calibrated
pipettes and ensure vials are

tightly sealed.

Precipitation of CT1113 in cell

culture media.

1. Low solubility in aqueous
media: CT1113is a
hydrophobic molecule. 2. High
final concentration: Exceeding
the solubility limit in the final

working solution.

1. Ensure the final DMSO
concentration in your cell
culture media is low (typically
<0.1%) to maintain solubility
and minimize solvent toxicity.
2. Perform a solubility test to
determine the optimal working
concentration range in your

specific experimental setup.

No observable effect in a
known CT1113-sensitive cell

line.

1. Inactive compound: See
"Inconsistent results” above. 2.
Cell line integrity: Mycoplasma
contamination or genetic drift
affecting the target pathway. 3.
Incorrect experimental
conditions: Suboptimal

incubation time or cell density.

1. Use a fresh aliquot of
CT1113 and validate its activity
in a positive control
experiment. 2. Regularly test
your cell lines for mycoplasma
contamination. Use early
passage cells for experiments.
3. Optimize experimental
parameters such as treatment
duration and cell seeding

density.

Data Presentation

Table 1: Long-Term Storage Stability of CT1113 Stock Solutions
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Storage Recommended Maximum Storage Key
Temperature Solvent Duration Considerations

Aliquot to avoid
-20°C DMSO 1 month[1]
freeze-thaw cycles.

Preferred for long-
-80°C DMSO 6 months[1]
term storage.

Experimental Protocols
Protocol 1: Preparation of CT1113 Stock Solution (10
mM)

o Materials:
o CT1113 (solid)
o Anhydrous Dimethyl sulfoxide (DMSO)
o Sterile, amber microcentrifuge tubes
e Procedure:
1. Allow the vial of solid CT1113 to equilibrate to room temperature before opening.

2. Calculate the required volume of DMSO to achieve a 10 mM concentration. The molecular
weight of CT1113 is 463.55 g/mol .

3. Add the calculated volume of DMSO to the vial of CT1113.

4. Vortex thoroughly until the solid is completely dissolved. Gentle warming to 37°C can aid
dissolution.

5. Aliquot the stock solution into single-use, light-protected tubes.

6. Store the aliquots at -80°C.
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Protocol 2: Western Blot Analysis for NOTCH1
Destabilization

e Cell Treatment:

1. Plate a CT1113-sensitive cell line (e.g., a T-ALL cell line with activated NOTCHL1 signaling)
at an appropriate density.

2. The following day, treat the cells with varying concentrations of CT1113 (e.g., 0, 1, 5, 10
uM) for a predetermined time (e.g., 24 hours).

» Protein Extraction:
1. Wash the cells with ice-cold PBS.
2. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.
3. Centrifuge the lysates to pellet cell debris and collect the supernatant.
o Western Blotting:
1. Determine the protein concentration of each lysate using a BCA assay.
2. Denature equal amounts of protein by boiling in Laemmli sample buffer.
3. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

4. Block the membrane and probe with primary antibodies against cleaved NOTCH1
(Vall744) and a loading control (e.g., GAPDH or 3-actin).

5. Incubate with the appropriate HRP-conjugated secondary antibodies.

6. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

Visualizations
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Caption: Experimental workflow for CT1113 from preparation to use.
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Caption: Simplified signaling pathway of CT1113 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Long-term storage and stability of CT1113 stocks].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377666#long-term-storage-and-stability-of-ct1113-
stocks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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